4-{[(4-Chlorophenyl)sulfanyl]methyl}-6-(methylsulfanyl)-2-phenylpyrimidine

• IUPAC Name: 4-[(4-chlorophenyl)sulfanylmethyl]-6-methylsulfanyl-2-phenylpyrimidine
• InChI: InChI=1S/C18H15ClN2S2/c1-22-17-11-15(12-23-16-9-7-14(19)8-10-16)20-18(21-17)13-5-3-2-4-6-13/h2-11H,12H2,1H3
• InChI Key: IIDBLBBIWJISGY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC(=C1)CSC2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C18H15ClN2S2
• Molecular Weight: 358.9 g/mol
• CAS No.: 303147-19-5

Description

The compound 4-{[(4-Chlorophenyl)sulfanyl]methyl}-6-(methylsulfanyl)-2-phenylpyrimidine is a pyrimidine derivative featuring a 4-chlorophenylthio group at position 4, a methylthio group at position 6, and a phenyl ring at position 2. Its molecular formula is C₁₈H₁₄ClN₃S₂, with a molecular weight of 379.91 g/mol. Pyrimidine derivatives are widely studied for their biological activities, including kinase inhibition and antimicrobial properties, driven by their ability to engage in hydrogen bonding and π-π interactions .

Biological Activity

4-{[(4-Chlorophenyl)sulfanyl]methyl}-6-(methylsulfanyl)-2-phenylpyrimidine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the synthesis, biological properties, and mechanisms of action associated with this compound, supported by relevant research findings and data.

Chemical Structure and Properties

The compound features a pyrimidine ring substituted with both chlorophenyl and sulfanyl groups. Its molecular structure can be represented as follows:

• Molecular Formula : C18H16ClN3S2
• Molecular Weight : 385.91 g/mol

Synthesis

The synthesis of 4-{[(4-Chlorophenyl)sulfanyl]methyl}-6-(methylsulfanyl)-2-phenylpyrimidine typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. The following synthetic route is common:

• Starting Materials : 4-chlorobenzyl mercaptan and suitable pyrimidine precursors.
• Reagents : Sodium hydroxide as a base, ethanol or methanol as solvents.
• Conditions : The reaction is generally performed under reflux conditions to facilitate the formation of the desired product.

Antimicrobial Activity

Research has indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives containing the sulfanyl group have shown moderate to strong activity against various bacterial strains, including Salmonella typhi and Bacillus subtilis .

Compound	Bacterial Strain	Activity Level
4-{[(4-Chlorophenyl)sulfanyl]methyl}-6-(methylsulfanyl)-2-phenylpyrimidine	Salmonella typhi	Moderate to Strong
	Bacillus subtilis	Moderate to Strong
	Escherichia coli	Weak to Moderate

Anticancer Activity

Studies have demonstrated that similar compounds exhibit cytotoxic effects on cancer cell lines. For example, compounds derived from pyrimidines have been evaluated for their efficacy against various cancer types, showing promising results in inhibiting cell proliferation .

• IC50 Values : The inhibitory concentration required to reduce cell viability by 50% can range significantly based on specific structural modifications.

Cell Line	IC50 (µg/mL)
A549 (Lung)	0.61 ± 0.19
HepG2 (Liver)	0.51 ± 0.13
SGC-7901 (Stomach)	1.07 ± 0.22

The mechanism by which 4-{[(4-Chlorophenyl)sulfanyl]methyl}-6-(methylsulfanyl)-2-phenylpyrimidine exerts its biological effects may involve:

• Enzyme Inhibition : It may act as an inhibitor of key enzymes involved in bacterial metabolism or cancer cell proliferation.
• Binding Interactions : Molecular docking studies suggest that the compound can bind effectively to target proteins, potentially disrupting their normal function .

Case Studies

Several studies highlight the biological activity of similar compounds:

• Antibacterial Screening : A study evaluated various sulfanyl derivatives for antibacterial activity, demonstrating that those with chlorophenyl substitutions had enhanced efficacy against specific bacterial strains .
• Cytotoxicity Assays : Research conducted on pyrimidine derivatives showed significant cytotoxicity against human cancer cell lines, indicating a potential therapeutic application for these compounds .

Comparison with Similar Compounds

Structural Modifications and Molecular Properties

The following table summarizes key structural analogs and their distinguishing features:

Compound Name (CAS/ID)	Molecular Formula	Molecular Weight (g/mol)	Substituent Differences	Key Structural Features	Evidence Source
4-[(4-Chlorophenyl)sulfanyl]-6-[(methylsulfonyl)methyl]-2-phenylpyrimidine (ChemSpider 2992857)	C₁₈H₁₅ClN₂O₂S₂	390.90	Methylsulfonyl (‑SO₂CH₃) at position 6	Sulfonyl group enhances polarity and metabolic stability
4-(4-Chlorophenyl)-6-(methylsulfanyl)pyrimidin-2-amine	C₁₁H₁₀ClN₃S	251.73	Amine (‑NH₂) at position 2	Increased hydrogen bonding potential; smaller molecular size
4-(((4-Chlorobenzyl)sulfanyl)methyl)-6-((4-chlorophenyl)sulfanyl)-2-(2-pyridinyl)pyrimidine (CAS 338961-02-7)	C₂₃H₁₇Cl₂N₃S₂	478.43	Pyridinyl at position 2; additional chlorobenzyl group	Enhanced π-stacking and metal coordination potential
4-[(Methylsulfanyl)methyl]-2-phenyl-6-([3-(trifluoromethyl)phenyl]sulfanyl)pyrimidine (CAS 477886-16-1)	C₁₉H₁₆F₃N₃S₂	419.47	Trifluoromethyl (‑CF₃) at para position	Electron-withdrawing group improves metabolic stability
6-{[(4-Chlorophenyl)sulfanyl]methyl}-2-sulfanyl-4-pyrimidinol	C₁₁H₉ClN₂OS₂	284.78	Hydroxyl (‑OH) at position 4; thiol (‑SH) at position 2	Increased solubility but reduced membrane permeability

Functional Group Impact on Physicochemical Properties

• Sulfonyl vs.
• Amine Substitution : The pyrimidin-2-amine derivative (C₁₁H₁₀ClN₃S) forms strong N–H···N hydrogen bonds, as observed in its crystal structure, which may enhance solubility but reduce lipophilicity .
• Trifluoromethyl Effects : The CF₃ group in CAS 477886-16-1 introduces electron-withdrawing effects, likely improving resistance to enzymatic degradation and prolonging ligand-receptor residence times, as seen in analogous kinase inhibitors .

Crystallographic and Intermolecular Interactions

• Hydrogen Bonding : The target compound’s crystal structure (if resolved) would likely exhibit C–H···S and N–H···N interactions similar to those in C₁₁H₁₀ClN₃S, which forms ribbons via R₂²(8) hydrogen-bonding motifs .
• π-π Stacking : The phenyl and pyrimidine rings in analogs like CAS 338961-02-7 engage in π-π stacking (centroid distances ~3.5–4.4 Å), influencing solid-state packing and solubility .